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Compound of Interest

Compound Name: Chimaphilin

Cat. No.: B162187 Get Quote

Essential Safety and Handling Guide for
Chimaphilin
Disclaimer: No specific Safety Data Sheet (SDS) for Chimaphilin (CAS 482-70-2) is readily

available in public databases. The following guidance is based on the known chemical

properties of Chimaphilin as a naphthoquinone and on safety data for structurally similar

compounds, such as 1,4-Naphthalenedione and 2-Methyl-1,4-naphthalenedione. This

information should be used as a starting point for a thorough risk assessment, and it is

imperative to consult with your institution's Environmental Health and Safety (EHS) department

before handling this compound.

Chimaphilin (2,7-Dimethyl-1,4-naphthalenedione) is a naturally occurring compound found in

plants of the Chimaphila and Pyrola genera. It is a yellow, needle-like solid with known

antifungal, antioxidant, and anticancer properties. As with any biologically active compound of a

known chemical class, caution must be exercised during handling.
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Property Value

Chemical Name 2,7-Dimethyl-1,4-naphthalenedione

Synonyms 2,7-dimethylnaphthalene-1,4-dione

CAS Number 482-70-2

Molecular Formula C₁₂H₁₀O₂

Molecular Weight 186.21 g/mol

Appearance Yellow needles

Melting Point 113.5-114.5 °C

Personal Protective Equipment (PPE)
Given the lack of specific toxicological data for Chimaphilin, a conservative approach to

personal protection is warranted. Naphthoquinones as a class can be irritating to the skin,

eyes, and respiratory tract.
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PPE Category Item
Specifications and
Remarks

Eye/Face Protection Safety Goggles

Wear tightly fitting chemical

safety goggles that conform to

EN 166 (EU) or NIOSH (US)

standards to protect against

dust particles.[1]

Face Shield

In addition to goggles, a face

shield should be worn when

handling larger quantities or

when there is a significant risk

of splashing or dust

generation.[2][3]

Skin and Body Protection Gloves

Wear chemical-resistant

gloves, such as nitrile or butyl

rubber.[2][3] Inspect gloves for

any tears before use and use

proper removal techniques to

avoid skin contact.

Lab Coat/Protective Clothing

A lab coat should be worn to

prevent skin exposure. For

tasks with a higher risk of

contamination, chemical-

resistant coveralls are

recommended.[2][3]

Respiratory Protection Dust Respirator/Mask

All handling of powdered

Chimaphilin should be

conducted in a certified

chemical fume hood or a glove

box to minimize inhalation

exposure. If this is not feasible,

a NIOSH-approved particulate

respirator (e.g., N95) should be

worn.[2]
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Operational Plan: Safe Handling Protocol
A systematic approach is crucial for safely handling Chimaphilin in a laboratory setting.

1. Preparation and Engineering Controls:

Ventilation: Always handle solid Chimaphilin in a well-ventilated area, preferably within a

laboratory fume hood, to prevent the accumulation of dust in the breathing zone.[2]

Emergency Equipment: Ensure that a safety shower and an eyewash station are readily

accessible and have been recently tested.[1][4]

Work Surface: Cover the work surface with absorbent, disposable bench paper to contain

any potential spills.

2. Handling the Compound:

Weighing: If possible, weigh the compound in a ventilated balance enclosure or within the

fume hood.

Personal Hygiene: Avoid eating, drinking, or smoking in the laboratory. Wash hands

thoroughly with soap and water after handling the compound, even if gloves were worn.[1]

Avoid Dust Formation: Handle the powder gently to avoid creating airborne dust.[4]

3. Storage:

Keep the container tightly closed and store it in a cool, dry, and well-ventilated place.[1][2]

Protect from direct sunlight, as some naphthoquinones are light-sensitive.

Store away from strong oxidizing agents.[1][2]

Disposal Plan
All waste contaminated with Chimaphilin should be treated as hazardous chemical waste.

1. Waste Segregation:
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Collect all Chimaphilin-contaminated waste, including used gloves, bench paper, pipette

tips, and empty containers, in a dedicated and clearly labeled hazardous waste container.

Do not mix this waste with other waste streams unless compatibility has been confirmed.

2. Container Management:

Use a leak-proof, sealable container for solid waste.

Label the container clearly with "Hazardous Waste" and the full chemical name

"Chimaphilin (2,7-Dimethyl-1,4-naphthalenedione)".

3. Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's EHS department

or a licensed hazardous waste disposal company.

Incineration at a permitted facility is the typical disposal method for this type of chemical

waste.

Emergency Procedures
Spill Management:

Small Spills:

Restrict access to the area.

Wearing the appropriate PPE, gently cover the spill with an absorbent material (e.g.,

vermiculite or sand) to avoid raising dust.

Carefully sweep the material into a hazardous waste container.

Clean the spill area with a suitable solvent (e.g., ethanol or acetone) followed by soap and

water.

Large Spills:

Evacuate the immediate area and alert others.
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Contact your institution's EHS or emergency response team immediately.[2]

Prevent the spread of dust.

First-Aid Measures:

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

plenty of soap and water for at least 15 minutes. Seek medical attention if irritation develops

or persists.[1][2]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

[1][2]

Inhalation: Move the person to fresh air. If they are not breathing, give artificial respiration. If

breathing is difficult, provide oxygen. Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.[1]
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Safe Handling Workflow for Chimaphilin Powder

1. Preparation

2. Handling

3. Cleanup & Storage 4. Disposal

Emergency Actions

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Prepare Workspace in Fume Hood
(Cover with Bench Paper)

Verify Emergency Equipment
(Eyewash, Safety Shower)

Weigh Chimaphilin
(Minimize Dust)

Prepare Solution or Use

Clean Work Area Collect Contaminated Waste
(Gloves, Paper, etc.)

Store Chimaphilin Securely
(Tightly Sealed, Cool, Dry)

Dispose via EHS

Label Hazardous Waste Container

Spill Occurs Personal Exposure

Click to download full resolution via product page

Caption: Workflow for the safe handling of Chimaphilin powder.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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